Cas no 1512619-10-1 (3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazine-4-carboxylic acid)

• Product Name: 3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazine-4-carboxylic acid
• CAS No: 1512619-10-1
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 4603198
• PubChem ID: 83584454
• Update Time: 2025-10-08

3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazine-4-carboxylic acid
• 3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazine-4-carboxylic acid

• Inchi： 1S/C8H8N2O3/c11-7-6(8(12)13)4-2-1-3-5(4)9-10-7/h1-3H2,(H,10,11)(H,12,13)
• InChI Key： XBMUYMQBFDJKOQ-UHFFFAOYSA-N
• SMILES： C12CCCC1=C(C(O)=O)C(=O)NN=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazine-4-carboxylic acid

Comprehensive Overview of 3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazine-4-carboxylic acid (CAS No. 1512619-10-1)

The compound 3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazine-4-carboxylic acid (CAS No. 1512619-10-1) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fused cyclopentacpyridazine core and a carboxylic acid functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds like 3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazine-4-carboxylic acid has surged, driven by advancements in medicinal chemistry and computational drug design. The compound's pyridazine scaffold is known for its ability to modulate biological pathways, making it a hotspot for structure-activity relationship (SAR) studies. Additionally, its carboxylic acid moiety offers opportunities for further derivatization, enabling the development of prodrugs or conjugates with improved pharmacokinetic properties.

The synthesis of CAS No. 1512619-10-1 typically involves multi-step organic reactions, including cyclization and oxidation processes. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can affect downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound and ensuring its suitability for further research.

One of the trending topics in the scientific community is the role of heterocyclic scaffolds in addressing drug resistance. The cyclopentacpyridazine core of this compound has shown promise in overcoming resistance mechanisms in bacterial and fungal pathogens, aligning with the global push for antimicrobial innovation. Furthermore, its potential as a building block for small-molecule inhibitors has garnered attention in oncology research, particularly in targeting protein-protein interactions.

From an industrial perspective, 3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazine-4-carboxylic acid is gaining traction as a high-value intermediate for contract manufacturing organizations (CMOs). Its scalability and compatibility with green chemistry principles are key factors driving its adoption. Companies are also exploring its use in crop protection formulations, leveraging its heterocyclic properties to develop eco-friendly pesticides.

For researchers seeking reliable suppliers of CAS No. 1512619-10-1, it is essential to verify the compound's certificate of analysis (CoA) and compliance with Good Manufacturing Practices (GMP). The growing emphasis on quality control in chemical sourcing underscores the need for transparency in synthetic routes and impurity profiles. Online databases and chemical marketplaces have become invaluable tools for sourcing such specialized compounds.

In conclusion, 3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazine-4-carboxylic acid represents a compelling case study in the intersection of organic synthesis and applied pharmacology. Its multifaceted applications, from drug development to sustainable agriculture, highlight its relevance in contemporary scientific discourse. As research continues to unravel its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and environmental sustainability.